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Compound of Interest
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Cat. No.: B14871795

Get Quote

This technical support center provides researchers and foundry professionals with

comprehensive troubleshooting guides and frequently asked questions to address common

challenges encountered when using sodium trisilicate binders in sand casting experiments.

Frequently Asked Questions (FAQs)
Q1: What is a sodium trisilicate binder and how does it function in sand casting? A1: Sodium
trisilicate, a type of sodium silicate also known as water glass, is an inorganic, aqueous

solution used to bind sand grains together to form molds and cores.[1][2] The binding process,

or curing, is typically achieved by reacting the binder with carbon dioxide (CO2) gas.[1] This

reaction reduces the pH of the alkaline sodium silicate, causing the formation of a silica

hydrogel.[3] This gel precipitates and, through a secondary dehydration process, forms a

strong, glass-like bond that holds the sand grains in place.[3]

Q2: What are the critical parameters of a sodium trisilicate binder that affect its performance?

A2: The primary parameters are the silica (SiO₂) to soda (Na₂O) ratio, specific gravity, and

viscosity.[1]

Silica to Soda Ratio (SiO₂:Na₂O): This ratio is a principal determinant of binder performance,

affecting the final strength and curing (gassing) time.[3] Ratios typically range from 2.0:1 to
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2.8:1 for foundry applications.[3] Higher ratios generally lead to a more reactive system and

faster cure rates.[1][3]

Specific Gravity and Viscosity: These properties influence the flowability of the sand-binder

mixture, which is crucial for ensuring the mold or core box is filled uniformly.[1]

Q3: What are the common curing methods for sodium trisilicate binders? A3: The most

common methods are:

CO₂ Gassing: This is the original cold box process where CO₂ gas is passed through the

sand-binder mixture, causing a rapid chemical reaction that hardens the binder without heat.

[1]

Ester Hardening: Organic esters can be mixed with the sodium silicate binder.[3] These

esters hydrolyze, which reduces the alkalinity of the binder and causes it to gel and harden

over a predictable time, eliminating the need for gassing.[3]

Heat Curing: Applying heat, for instance via a hot core box or microwave energy, can also

cure the binder by dehydrating it.[4][5][6]

Q4: What is binder "aging" and how does it impact performance? A4: "Aging" refers to the

degradation of the sodium silicate solution over time. The longer the storage time, the more the

binder "ages," resulting in a significant decrease in the final strength of the sand mold or core.

[7] High modulus (higher SiO₂:Na₂O ratio) and high concentration binders are more susceptible

to aging.[7] For example, a high modulus binder stored for 240 days can see its dry tensile

strength drop by 40%.[7]

Troubleshooting Guide
Problem: Poor Collapsibility (Difficult Shakeout)

Question: My cores are like concrete after casting, making them extremely difficult to

remove. What causes this and how can I improve collapsibility?

Answer: This is a common issue with sodium silicate binders, which can have high retained

strength after exposure to casting temperatures.
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Cause 1: High Binder Content: Using an excessive amount of binder (e.g., over 6% by

weight) increases the final strength, making the core harder to break down.[7][8]

Cause 2: Lack of Breakdown Additives: Plain sodium silicate binders have poor shakeout

characteristics.[3]

Solution: Incorporate organic or inorganic breakdown additives into your sand mixture.

Additives such as sugars (glucose, sucrose), wood flour, or boric acid have been shown to

significantly improve collapsibility.[3][9][10] For aluminum casting, 5% sand-sized bauxite

has also proven effective. Reducing the amount of binder added to less than 2% can also

fundamentally solve the problem.[7]

Problem: Low Mold/Core Strength

Question: My cores are friable or weak after curing and break easily. How can I increase

their strength?

Answer: Insufficient strength can lead to casting defects and handling issues.

Cause 1: Insufficient Curing: Under-gassing with CO₂ will not fully complete the chemical

reaction, resulting in only partial strength development.[3] The initial gelation phase only

achieves 20-40% of the ultimate strength; dehydration is required for full strength.[3]

Cause 2: Over-gassing with CO₂: Paradoxically, excessive gassing can also weaken the

core, making it friable and reducing its shelf life.[3] Over-gassing leads to the formation of

sodium bicarbonate crystals on the surface.[3]

Cause 3: Binder "Aging": Using an old binder can lead to a significant reduction in

strength.[7]

Solution 1: Optimize Curing: Ensure proper CO₂ gassing time (e.g., 5-10 seconds for small

cores), pressure, and flow rate to avoid under- or over-gassing.[4][11] Ensure vents are

clear for uniform gas distribution.[12]

Solution 2: Adjust Binder Ratio: The compressive strength of molds generally increases

with a higher SiO₂:Na₂O ratio.[13] Consider using a binder with a higher modulus.
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Solution 3: Check Binder Freshness: Use fresh sodium silicate solution to avoid issues

related to "aging."[7]

Problem: Poor Casting Surface Finish or Defects

Question: The final casting has a rough surface, burn-on, or penetration defects. What is the

cause?

Answer: Surface quality is directly related to the mold's properties and stability during metal

pouring.

Cause 1: Improper Sand Grain Size: Coarse sand grains can lead to a rougher surface

finish and increase the risk of metal penetration.[8][12]

Cause 2: High Pouring Temperature: Excessively high temperatures can cause sand

particles to adhere to the casting surface (burn-on).[12]

Cause 3: Low Mold Density: Insufficient compaction of the sand mixture can lead to a

porous mold surface, allowing metal to penetrate.[12]

Solution 1: Optimize Sand Selection: Use finer-grained sand for a smoother finish, but be

mindful that this may require more binder and reduce permeability.[8]

Solution 2: Apply a Mold Coating: Use a water-based coating carefully, or preferably an

alcohol or chlorinated-based wash, to protect the mold surface and improve the casting

finish.[1]

Solution 3: Ensure Proper Compaction: Ram the sand mixture adequately to achieve

uniform and high mold density.[2]

Solution 4: Use Additives: Additives like sucrose have been shown to produce the best

surface finish in some casting trials.[9][10]

Problem: High Moisture Absorption & Reduced Core Shelf Life

Question: My cured cores lose strength and deform when stored, especially in humid

conditions. How can I prevent this?
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Answer: Sodium silicate binders are hydrophilic and can absorb moisture, which degrades

the binder bond.

Cause: Free Na+ and OH- ions in the binder matrix attract moisture from the atmosphere,

which breaks the Si-O-Si bonds, reducing strength.[7]

Solution 1: Timely Use: Pour the mold as soon as possible after the core is made and

assembled.[7]

Solution 2: Modify the Binder: Additives can improve moisture resistance. Adding lithium-

based compounds (e.g., lithium water glass, Li₂CO₃) can form insoluble silicates, reducing

free sodium ions.[7] Organic additives with hydrophobic groups can also be incorporated.

[7][14]

Solution 3: Control Humidity: Store cores in a low-humidity environment to minimize

moisture absorption.

Data Presentation
Table 1: Effect of Additives on Sodium Silicate Mold Properties

Additive
Effect on
Strength

Effect on
Collapsibility

Effect on
Surface Finish

Reference

Glucose Reduction Improved Not Specified [9][10]

Sucrose Not Specified Improved
Improved (Best

in trials)
[9][10]

Boric Acid Reduction Improved Not Specified [9][10]

Sugars (General)
May reduce

strength
Improved

Can improve

finish
[3][11]

Wood Flour
May reduce

strength
Improved Not Specified [3]

Bauxite (5%)

Reduced gas

strength by 40-

50%

Significantly

Improved
Improved
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Table 2: Typical Binder Composition and Casting Parameters

Parameter
Recommended
Value/Range

Purpose/Effect Reference

Binder Content (% of

sand weight)
2% - 6%

Binds sand grains.

Higher % increases

strength but reduces

collapsibility.

[2][7][8]

SiO₂:Na₂O Molar

Ratio
2.0:1 to 2.8:1

Affects cure rate and

final strength. Higher

ratio is more reactive.

[1][3]

Sodium Silicate to

Water Ratio (for

dilution)

4:1
Can be adjusted to

improve collapsibility.
[8]

CO₂ Gassing Time

(small cores)
5 - 30 seconds

Cures the binder.

Over/under gassing

reduces strength.

[2][4][11]

Sand Grain Fineness

(AFS)
45 - 130

Finer sand improves

surface finish but may

require more binder.

[2]

Experimental Protocols
Protocol 1: Preparation of Sodium Silicate Bonded Sand

Sand Preparation: Use dry silica sand (moisture content < 0.5%) at a temperature between

13-35°C.[2]

Binder Addition: In a muller-type mixer, add 2% to 6% sodium silicate binder by weight of the

sand.[2] If using additives (e.g., 5-7.5% sugar by weight), add them to the sand before the

binder.[11]

Mixing: Mix for 3-5 minutes until the binder is uniformly coated on the sand grains. Avoid

over-mixing, which can generate heat and evaporate water.[2]
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Storage: If not used immediately, store the mixed sand in a covered container to prevent

moisture loss.[2]

Protocol 2: CO₂ Gassing (Curing) Procedure

Mold Preparation: Pack the prepared sand mixture firmly into the core box or around the

pattern.[2]

Venting: Create sufficient vents in the mold to ensure uniform gas distribution. This is critical

for consistent hardening.[2]

Gassing: Introduce CO₂ gas at a controlled pressure (e.g., 15 Pa) through the vents.[8]

Gassing time can range from a few seconds to minutes depending on core size; 10-30

seconds is often sufficient for small to medium cores.[2]

Hardening Reaction: The CO₂ reacts with the sodium silicate and water to form sodium

carbonate and a solid silica gel, which hardens the mold.[2]

Stripping: The core or mold can typically be removed from the pattern immediately after

gassing.[11][15]

Protocol 3: Compressive Strength Test

Specimen Preparation: Prepare a standard cylindrical test specimen (e.g., 2x2 inch AFS

standard) by ramming the sand mixture into a specimen tube.[16]

Curing: Cure the specimen using the standardized CO₂ gassing procedure.

Testing: Place the hardened specimen in a Universal Sand Testing Machine equipped with

compression shackles.[16]

Measurement: Apply a compressive load until the specimen fails. The machine will indicate

the maximum compressive strength. This value is used to quantify the bonding power of the

binder.[16]

Visualizations
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Phase 1: Preparation

Phase 2: Forming & Curing Phase 3: Casting & Finishing

1. Dry Silica Sand

4. Mix Sand (3-5 min)2. Additives (e.g., Sugar)

3. Sodium Trisilicate

5. Pack Sand into
Core Box/Pattern 6. Gas with CO2 7. Hardened Mold/Core 8. Pour Molten Metal 9. Shakeout 10. Finished Casting

Click to download full resolution via product page

Caption: Experimental workflow for sand casting with sodium trisilicate binder.
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Caption: Logic diagram for troubleshooting common sodium silicate casting issues.
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Caption: Chemical reaction pathway for the CO2 curing of sodium silicate binder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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